Cas no 1268108-72-0 (N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline)

• Product Name: N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline
• CAS No: 1268108-72-0
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5273822
• Update Time: 2025-06-08

N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• N-[(dimethyl-1,3-thiazol-2-yl)methyl]aniline
• N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline

• Inchi： 1S/C12H14N2S/c1-9-10(2)15-12(14-9)8-13-11-6-4-3-5-7-11/h3-7,13H,8H2,1-2H3
• InChI Key： DMZMAWLNVTVQIR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CNC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 3.3
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline

Professional Introduction to N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline (CAS No. 1268108-72-0)

N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline, a compound with the chemical identifier CAS No. 1268108-72-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic aromatic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 4,5-dimethyl-1,3-thiazole core, which is a well-known pharmacophore in drug design, seamlessly linked to an aniline moiety through a methyl bridge. This unique configuration not only imparts distinctive electronic and steric properties but also opens up numerous possibilities for further chemical modifications and functionalization.

The synthesis of N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of dimethylthiourea with acetylacetone to form 4,5-dimethylthiazole, followed by functionalization at the 2-position with an aniline derivative via nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic pathways underscore the compound's feasibility for large-scale production and structural diversification.

In recent years, N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline has been extensively studied for its potential pharmacological effects. The presence of the thiazole ring is particularly noteworthy, as it is a common structural motif in many bioactive molecules. Research has demonstrated that thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The specific arrangement of substituents in N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline is thought to enhance its interaction with biological targets, thereby modulating cellular processes and potentially treating various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the development of novel therapeutic agents. The versatility of its molecular structure allows for further derivatization to explore different pharmacological profiles. For instance, introducing additional functional groups such as hydroxyl or carboxyl moieties could alter its solubility and bioavailability while retaining or enhancing its biological activity. This adaptability makes N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline a valuable scaffold for medicinal chemists seeking to design next-generation drugs.

The investigation into the pharmacological properties of N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline has revealed several promising avenues for therapeutic intervention. Studies have shown that this compound can inhibit the activity of certain enzymes involved in cancer progression by binding to their active sites and disrupting their function. Additionally, it has been observed to exhibit antioxidant properties by scavenging reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage in various pathological conditions.

Another area of interest is the compound's potential role in neuroprotective therapies. Emerging research suggests that N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline may protect against neurodegenerative diseases by modulating neuronal signaling pathways and reducing inflammation in the brain. These findings are particularly significant given the increasing prevalence of age-related neurological disorders worldwide. Further investigation into its mechanisms of action could pave the way for new treatments that target these debilitating conditions.

The synthesis and application of N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]aniline also aligns with broader trends in green chemistry and sustainable drug development. Modern pharmaceutical research increasingly emphasizes environmentally friendly synthetic routes that minimize waste and reduce hazardous byproducts. The multi-step synthesis described above can be optimized to incorporate greener methodologies without compromising yield or purity. This approach not only enhances sustainability but also ensures compliance with regulatory standards governing pharmaceutical production.

The future prospects for N-[(4,5-dimethyl-1,3-thiazol-2-yl)methy]an$\boldsymbol{a}$$\boldsymbol{n}$$\boldsymbol{i}$$\boldsymbol{l}$$\boldsymbol{i}$$\boldsymbol{n}$$ $($CAS No.$ 1268108$-$72$-$0)$ > are vast and exciting. Continued research will likely uncover additional biological activities and refine synthetic strategies to improve its efficacy and safety profile. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.